![molecular formula C22H12ClNO2S B2633519 6-chloro-3-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]-2H-chromen-2-one CAS No. 443907-84-4](/img/structure/B2633519.png)
6-chloro-3-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]-2H-chromen-2-one
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Overview
Description
The compound “6-chloro-3-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]-2H-chromen-2-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds often involves complex organic reactions. For instance, the synthesis of benzothiazole derivatives involves satisfactory yield and pharmacologically evaluated for their anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities .Chemical Reactions Analysis
The compound may participate in various chemical reactions. For example, similar compounds have been used as reactants for organocatalytic domino Michael-hemiacetalization and enantioselective reduction .Scientific Research Applications
Structural and Molecular Analysis
- The molecular structure and physical parameters of a similar compound, N-(2,6-dichlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazol-2-amine, were investigated through various spectroscopic methods and X-ray diffraction, indicating interest in the structural properties of such compounds for scientific applications (GayathriB. et al., 2019).
Colorimetric Sensing Applications
- Benzothiazole-functionalized Schiff bases, related to the target compound, have been synthesized for colorimetric sensing of fluoride and acetate ions, showing the potential of such compounds in sensory applications (Borah et al., 2020).
Antimicrobial Applications
- A study synthesized novel derivatives related to the target compound and evaluated them for antimicrobial activity, indicating the potential use of such compounds in developing new antimicrobial agents (Raghu et al., 2009).
Material Science and Coating Applications
- Research has focused on the integration of coumarin-thiazole derivatives, similar to the target compound, into polymers like polyurethane to impart antimicrobial properties, suggesting applications in material science and coatings (El‐Wahab et al., 2014).
Crystallographic and Noncovalent Interaction Studies
- Crystallographic studies have been conducted on similar compounds to understand the noncovalent interactions, which are crucial for the development of new materials and drugs (Arshad et al., 2011).
Synthesis and Reactivity Studies
- Studies have explored the synthesis and reactivity of various derivatives, indicating the versatility and potential of such compounds in chemical synthesis and medicinal chemistry (Azab & Rady, 2012).
Mechanism of Action
Target of Action
Compounds with similar structures have been found to target enzymes like cytochrome p450 .
Mode of Action
It can be inferred that the compound might interact with its targets and induce changes that lead to its biological activity .
Biochemical Pathways
Similar compounds have been found to affect pathways related to the metabolism of arachidonic acid to prostaglandins and leukotrienes .
Result of Action
Similar compounds have been found to have anti-inflammatory and analgesic activities .
Safety and Hazards
The safety and hazards associated with a compound depend on its physical and chemical properties. For instance, a related compound, naphthalen-2-yl 3,5-dinitrobenzoate (SF1), was found to induce minor liver dysfunction along with immunomodulation, and it can be safely used in pregnancy owing to its no detectable teratogenicity .
Future Directions
properties
IUPAC Name |
6-chloro-3-(4-naphthalen-2-yl-1,3-thiazol-2-yl)chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H12ClNO2S/c23-17-7-8-20-16(10-17)11-18(22(25)26-20)21-24-19(12-27-21)15-6-5-13-3-1-2-4-14(13)9-15/h1-12H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEIFFCRCCCSPQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=CSC(=N3)C4=CC5=C(C=CC(=C5)Cl)OC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H12ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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